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Compound of Interest

Compound Name: 4-(Bromomethyl)benzoic acid

Cat. No.: B193081

An In-depth Technical Guide to the Health and Safety of 4-(Bromomethyl)benzoic acid
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
professional medical or safety advice. Always consult the official Safety Data Sheet (SDS) and
follow established laboratory safety protocols when handling any chemical.

Introduction

4-(Bromomethyl)benzoic acid (CAS No. 6232-88-8), also known as a-bromo-p-toluic acid, is
a bifunctional organic compound widely utilized as an intermediate in organic synthesis.[1] Its
structure, featuring both a carboxylic acid and a reactive bromomethyl group, makes it a
valuable building block in the pharmaceutical and fine chemical industries.[1] Notably, it serves
as a key intermediate in the synthesis of the antihypertensive agent eprosartan. Despite its
utility, the presence of the reactive benzyl bromide moiety necessitates a thorough
understanding of its potential health and safety hazards. This guide provides a comprehensive
overview of the available health and safety information for 4-(bromomethyl)benzoic acid,
including its toxicological profile, safe handling procedures, and emergency measures.

Hazard Identification and Classification

4-(Bromomethyl)benzoic acid is classified as a hazardous substance. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
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classifications based on available data. It is important to note that some suppliers classify this
chemical as causing severe skin burns and eye damage (Category 1), while the majority
classify it as an irritant (Category 2).[1][2][3][4] Prudent practice dictates handling it with the
precautions required for a corrosive substance.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

H314: Causes severe skin
Skin Corrosion/Irritation 1C/2 burns and eye damage / H315:

Causes skin irritation

H318: Causes serious eye

Serious Eye Damage/Eye
1/2 damage / H319: Causes

Irritation ) o

serious eye irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Source: Aggregated from multiple supplier Safety Data Sheets.[1][2][4]

Toxicological Profile

A comprehensive toxicological profile for 4-(bromomethyl)benzoic acid is not readily available
in the public domain. Many safety data sheets indicate that the toxicological properties have
not been thoroughly investigated.[3][5] No quantitative data for acute toxicity, such as LD50
(lethal dose, 50%) or LC50 (lethal concentration, 50%), has been identified.[2] The primary
hazards are associated with its corrosive and irritant properties.

Symptoms of Exposure:

» Skin Contact: May cause skin irritation characterized by redness, itching, scaling, or
blistering.[2] In some classifications, it is considered to cause severe skin burns.[3]

o Eye Contact: Can cause serious eye irritation, redness, pain, and potentially severe eye
damage.[2] It is also described as a lachrymator (a substance that causes tearing).[4]

 Inhalation: May cause respiratory irritation, leading to coughing and shortness of breath.[2][6]
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« Ingestion: Ingestion of acidic and corrosive materials can cause burns to the mouth, throat,
and gastrointestinal tract.[7]

The toxicology of structurally related compounds, such as benzyl bromide, indicates that they
are strong lachrymators and are intensely irritating to the skin and mucous membranes.[6][8]

Physical and Chemical Properties

A summary of the known physical and chemical properties of 4-(bromomethyl)benzoic acid is
provided below.

ble 2: Physical and Chemical :

Property Value

Molecular Formula CsH7BrO:

Molecular Weight 215.04 g/mol

Appearance White to off-white crystalline solid/powder
Melting Point 224-229 °C

Boiling Point No data available

Solubilit Insoluble in water; Soluble in organic solvents
olubility _
like ethyl acetate.

Vapor Pressure No data available

Source: Aggregated from multiple supplier data sheets.[2][9]

Experimental Protocols

Detailed toxicological studies specifically for 4-(bromomethyl)benzoic acid are not publicly
available. However, standardized OECD guidelines are used to assess the safety of chemicals.
Below are generalized protocols for assessing skin and eye irritation, which would be
applicable to this compound, along with a detailed protocol for its synthesis.
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Protocol for Acute Dermal Irritation/Corrosion (Based on
OECD Guideline 404)

This test is designed to determine the potential of a substance to cause irreversible (corrosion)
or reversible (irritation) inflammatory changes to the skin.

o Test Animal: The albino rabbit is the recommended species.
o Preparation: Approximately 24 hours before the test, the fur on the animal's back is clipped.

o Application: A dose of 0.5 g of the solid test substance is applied to a small area (approx. 6
cm?) of the clipped skin and covered with a gauze patch and a semi-occlusive dressing.

o Exposure: The test substance is left in place for a 4-hour exposure period.

o Observation: After 4 hours, the patch is removed, and the skin is cleaned. The skin is then
examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after
patch removal.

e Scoring: The severity of the skin reactions is scored numerically to determine the level of
irritation.

Protocol for Synthesis of 4-(Bromomethyl)benzoic acid

This protocol describes the synthesis of 4-(bromomethyl)benzoic acid from 4-methylbenzoic
acid via a radical substitution reaction.

e Reactants:

[¢]

4-methylbenzoic acid (p-toluic acid)

o

N-bromosuccinimide (NBS)

o

Benzoyl peroxide (radical initiator)

[¢]

Chlorobenzene (solvent)

e Procedure:
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. Combine 4-methylbenzoic acid, N-bromosuccinimide, and a catalytic amount of benzoyl
peroxide in a round-bottomed flask containing a magnetic stir bar.

2. Add chlorobenzene as the solvent.

3. Fit the flask with a reflux condenser and heat the mixture to reflux for approximately 1
hour.

4. After the reflux period, cool the mixture to room temperature and then further cool in an ice
bath to precipitate the product.

5. Collect the solid product by suction filtration.
6. Wash the collected solid with hexane to remove byproducts.

7. To remove the succinimide byproduct, stir the solid with deionized water and then filter
again.

8. Wash the final product with water and hexane and dry under suction.

 Purification: The crude product can be recrystallized from ethyl acetate to obtain the purified
4-(bromomethyl)benzoic acid.[10][11]

Safe Handling and Storage

Due to its hazardous nature, strict safety protocols must be followed when handling 4-
(bromomethyl)benzoic acid.

Table 3: Personal Protective Equipment (PPE) and
Handling Precautions

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b193081?utm_src=pdf-body
http://pnorris.people.ysu.edu/Semesters/3719X2004/LabSession6.pdf
https://books.rsc.org/books/edited-volume/36/chapter/43011/11-1-Synthesis-of-4-Methoxymethylbenzoic-Acid
https://www.benchchem.com/product/b193081?utm_src=pdf-body
https://www.benchchem.com/product/b193081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Control Recommendation

Work in a well-ventilated area, preferably in a
) ) certified chemical fume hood.[2] Ensure
Engineering Controls .
eyewash stations and safety showers are

readily accessible.[3]

Wear chemical safety goggles and/or a face

Eye/Face Protection )
shield.[3]

Wear a lab coat and chemical-resistant gloves
Skin Protection (e.g., nitrile). Inspect gloves for integrity before
use.[12]

If dust is generated or ventilation is inadequate,
Respiratory Protection use a NIOSH-approved respirator with an

appropriate cartridge.[12]

Avoid contact with skin, eyes, and clothing. Do
) not breathe dust. Wash hands thoroughly after
General Hygiene _ . _
handling. Do not eat, drink, or smoke in the

laboratory.[2]

Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
amines, and alcohols.[13]

» Store in a corrosives-compatible cabinet.

Emergency and First Aid Procedures

Immediate action is crucial in the event of exposure to 4-(bromomethyl)benzoic acid.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[12]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[2]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[2]

Fire Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[12]

e Specific Hazards: Combustion may produce toxic fumes, including carbon monoxide, carbon
dioxide, and hydrogen bromide.[2]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures:
e Evacuate personnel from the area.

o Wear appropriate PPE as described in Table 3.
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Avoid dust formation.

Carefully sweep up the solid material and place it in a suitable, labeled container for
disposal.

Clean the spill area thoroughly.

Prevent the material from entering drains or waterways.[2]

Visualizations

Diagram 1: Synthesis Workflow for 4-
(Bromomethyl)benzoic acid
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Safe Handling Protocol
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1
If spill or splash
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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